Cas no 5639-07-6 (Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI))
5639-07-6 structure
Product Name:Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI)
CAS No:5639-07-6
MF:C21H32O9S2
MW:492.603384971619
CID:376390
PubChem ID:134595
Update Time:2025-04-19
Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI)
- Pregn-5-en-20-one, 3,21-bis(sulfooxy)-, (3b)-; Pregn-5-en-20-one, 3,21-bis(sulfooxy)-, (3beta)-
- DTXSID30971815
- 20-Oxopregn-5-ene-3,21-diyl bis(hydrogen sulfate)
- 20-oxopregn-5-ene-3beta,21-diyl bis(hydrogen sulfate)
- 5639-07-6
- Pregn-5-en-20-one, 3,21-bis(sulfooxy)-, (3beta)-
- Pregnenolone-3,21-disulfate
- [(3S,8S,9S,10R,13S,14S,17S)-10,13-dimethyl-17-(2-sulfooxyacetyl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate
- CHEBI:133695
- (3beta)-20-oxopregn-5-ene-3,21-diyl bis(hydrogen sulfate)
-
- Inchi: 1S/C21H32O9S2/c1-20-9-7-14(30-32(26,27)28)11-13(20)3-4-15-16-5-6-18(19(22)12-29-31(23,24)25)21(16,2)10-8-17(15)20/h3,14-18H,4-12H2,1-2H3,(H,23,24,25)(H,26,27,28)/t14-,15-,16-,17-,18+,20-,21-/m0/s1
- InChI Key: CBOVWLYQUCVTFA-WPWXJNKXSA-N
- SMILES: S(=O)(=O)(O)O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(COS(=O)(=O)O)=O)CC[C@H]21
Computed Properties
- Exact Mass: 492.14886
- Monoisotopic Mass: 492.14877494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 161Ų
Experimental Properties
- PSA: 144.27
Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI) Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
5639-07-6 (Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI)) Related Products
- 651-48-9(Dehydroepiandrosterone sulfate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk